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Compound of Interest

Compound Name: Danshenol C

Cat. No.: B1163901 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the safe handling and

disposal of Danshenol C, a phenolic compound. Due to the absence of specific disposal data

for Danshenol C, the following procedures are based on established best practices for the

disposal of phenolic compounds in general. It is imperative to consult your institution's specific

safety protocols and a certified hazardous waste disposal company to ensure full compliance

with local, state, and federal regulations.

Key Safety and Handling Data for Phenolic
Compounds
The following table summarizes essential safety information applicable to phenolic compounds,

which should be considered when handling Danshenol C.
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Property Value Source(s)

Toxicity Toxic if swallowed. [1]

Skin Contact
Causes skin irritation. May

cause an allergic skin reaction.
[2][3]

Eye Contact Causes serious eye damage. [2]

Environmental Hazard

Harmful to aquatic life. Very

toxic to aquatic life with long-

lasting effects.

[1][2]

Storage

Store in a tightly closed

container in a dry, well-

ventilated area. Keep away

from heat, sparks, and open

flames. Protect from light.

[2][4]

Incompatible Materials
Strong acids and oxidizing

agents.
[5]

Detailed Disposal Procedures
The following step-by-step protocols are designed to guide laboratory personnel in the safe

disposal of Danshenol C waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Danshenol C for disposal, ensure you are wearing the appropriate PPE to

minimize exposure:

Safety Goggles: Tightly fitting safety goggles are essential to protect against splashes.[2]

Chemical-Resistant Gloves: Use nitrile or other appropriate chemical-resistant gloves.[6]

Laboratory Coat: A protective lab coat should be worn.[2]

Respiratory Protection: If there is a risk of generating vapors or aerosols, respiratory

protection is required.[2]
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Step 2: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent dangerous chemical reactions and ensure

compliant disposal.

Solid Waste (Unused or Expired Product):

Collect unwanted solid Danshenol C in a clearly labeled, sealed container suitable for

hazardous chemical waste.[7]

Liquid Waste (Solutions):

Do not pour solutions containing Danshenol C down the drain.[8]

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container.[9] The

container must be compatible with the solvent used.

Contaminated Materials:

Items such as gloves, weighing papers, pipette tips, and paper towels contaminated with

Danshenol C should be treated as hazardous chemical waste.[8]

Collect these materials in a designated, sealed plastic bag or container.[8][9]

Step 3: Waste Storage

Store all sealed waste containers in a designated, well-ventilated chemical waste storage area.

[9] This area should be away from incompatible materials and sources of ignition.[4][5]

Step 4: Spill Management

In the event of a spill, follow these procedures:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure the area is well-ventilated.[9]

Absorb Spill: For liquid spills, use an inert absorbent material like sand, vermiculite, or

diatomaceous earth to contain the spill.[5][9]
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Collect Absorbed Material: Carefully scoop the absorbed material into a suitable, closed

container for disposal as hazardous waste.[5][9]

Decontaminate Area: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. Collect all cleaning materials as contaminated waste.[9]

Step 5: Final Disposal

Arrange for the collection of the chemical waste by a licensed and certified hazardous waste

disposal company.[5][9] Ensure that all local, state, and federal regulations for hazardous waste

disposal are strictly followed.[9][10] The safest and most common method for the final disposal

of phenolic compounds is incineration at an authorized facility.[5][7]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Danshenol C waste.
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Caption: Disposal workflow for Danshenol C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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